(Z)-N-(1-(1-cyano-2-((furan-2-ylmethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)-2-fluorobenzamide

• IUPAC Name: N-[(3Z)-3-[1-cyano-2-(furan-2-ylmethylamino)-2-oxoethylidene]isoindol-1-yl]-2-fluorobenzamide
• InChI: InChI=1S/C23H15FN4O3/c24-19-10-4-3-9-17(19)23(30)28-21-16-8-2-1-7-15(16)20(27-21)18(12-25)22(29)26-13-14-6-5-11-31-14/h1-11H,13H2,(H,26,29)(H,27,28,30)/b20-18-
• InChI Key: QTSIDLLYHVRKCL-ZZEZOPTASA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C#N)C(=O)NCC3=CC=CO3)N=C2NC(=O)C4=CC=CC=C4F
• Isomeric SMILES: C1=CC=C2C(=C1)/C(=C(\C#N)/C(=O)NCC3=CC=CO3)/N=C2NC(=O)C4=CC=CC=C4F
• Molecular Formula: C23H15FN4O3
• Molecular Weight: 414.4 g/mol

Description

(Z)-N-(1-(1-cyano-2-((furan-2-ylmethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C23H15FN4O3 and its molecular weight is 414.396. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Detection and Sensing Applications

The development of fluorescent probes based on structural isomers of 2-aminobenzamide for the detection of metal ions like Cd2+ and Zn2+ demonstrates the utility of compounds with similar core structures in sensing applications. These probes show selective and sensitive responses to specific ions, leveraging the electron donating/withdrawing ability and substitution patterns on the benzene ring, which significantly influence their sensing properties and selectivity (Qin Xu et al., 2014).

Organic Synthesis and Chemical Transformations

Research into the oxidative rearrangement of furans to produce indoles and their analogues highlights the chemical versatility of furan-containing compounds. These transformations are important for the synthesis of complex organic molecules with potential applications in pharmaceuticals and materials science (A. Makarov et al., 2016).

Antimicrobial Applications

The synthesis and antimicrobial evaluation of fluorobenzamides, including derivatives containing thiazole and thiazolidine, demonstrate the potential of such compounds in combating microbial infections. The presence of fluorine atoms in these molecules has been found essential for enhancing their antimicrobial activity, indicating the relevance of specific structural features for biological applications (N. Desai et al., 2013).

Material Science and Building Block Development

Studies on fluoronaphthalene derivatives obtained through reactions with arynes reveal the potential of furan-containing compounds as building blocks in material science. These reactions facilitate the synthesis of naphthalene derivatives with unique substituent patterns, opening avenues for the development of new materials with tailored properties (E. Masson et al., 2005).